![molecular formula C18H22N2O6 B1231355 5-Ethoxy-3-methyl-2-benzofurancarboxylic acid [1-(carbamoylamino)-3-methyl-1-oxobutan-2-yl] ester](/img/structure/B1231355.png)
5-Ethoxy-3-methyl-2-benzofurancarboxylic acid [1-(carbamoylamino)-3-methyl-1-oxobutan-2-yl] ester
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Overview
Description
5-ethoxy-3-methyl-2-benzofurancarboxylic acid [1-(carbamoylamino)-3-methyl-1-oxobutan-2-yl] ester is a member of benzofurans.
Scientific Research Applications
Metabolism and Disposition
Compounds structurally related to 5-Ethoxy-3-methyl-2-benzofurancarboxylic acid [1-(carbamoylamino)-3-methyl-1-oxobutan-2-yl] ester are often studied for their metabolism and disposition patterns. For example, N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) is an orexin 1 and 2 receptor antagonist that undergoes extensive metabolism, primarily through oxidation of the benzofuran ring. The resultant metabolites are primarily excreted via feces, indicating the compound's disposition pathways (Renzulli et al., 2011). Similarly, the metabolism and disposition of a γ-aminobutyric acid type A receptor partial agonist were elucidated, showing comprehensive metabolic pathways involving oxidative deamination, aliphatic hydroxylation, and carbamate formation (Shaffer et al., 2008).
Biomarker Identification
Research has focused on identifying biomarkers for various substances, which may parallel studies on compounds like 5-Ethoxy-3-methyl-2-benzofurancarboxylic acid. For instance, the identification and quantitative determination of a carboxylic and a mercapturic acid metabolite of etridiazole in the urine of rats and humans were used as potential tools for biological monitoring (Welie et al., 2005).
Exposure and Toxicity Studies
Studies also explore the exposure and potential toxicity of similar compounds. For example, research on the environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH) in U.S. adults, focused on measuring urinary concentrations of DINCH metabolites as exposure biomarkers (Silva et al., 2013). This approach could potentially be applied to 5-Ethoxy-3-methyl-2-benzofurancarboxylic acid.
Pharmacological and Behavioral Effects
While direct studies on 5-Ethoxy-3-methyl-2-benzofurancarboxylic acid are not available, related research on pharmacological agents offers insights into potential applications. For instance, the study on the human brain in vivo occupancy by a novel, selective, silent 5-HT(1A) antagonist provides data on drug tolerability and receptor occupancy, potentially guiding future research on related compounds (Rabiner et al., 2002).
properties
Molecular Formula |
C18H22N2O6 |
---|---|
Molecular Weight |
362.4 g/mol |
IUPAC Name |
[1-(carbamoylamino)-3-methyl-1-oxobutan-2-yl] 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate |
InChI |
InChI=1S/C18H22N2O6/c1-5-24-11-6-7-13-12(8-11)10(4)15(25-13)17(22)26-14(9(2)3)16(21)20-18(19)23/h6-9,14H,5H2,1-4H3,(H3,19,20,21,23) |
InChI Key |
SYRBMQNGBDFIGM-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC2=C(C=C1)OC(=C2C)C(=O)OC(C(C)C)C(=O)NC(=O)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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